Cas no 2138043-00-0 (2-(pyrrolidin-1-yl)-6-(trifluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 2-(pyrrolidin-1-yl)-6-(trifluoromethyl)pyridine-4-carboxylic acid
• CAS No: 2138043-00-0
• MF: C₁₁H₁₁F₃N₂O₂
• MW: 260.212453126907
• CID: 5852654
• PubChem ID: 165493426
• Update Time: 2025-07-21

2-(pyrrolidin-1-yl)-6-(trifluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(pyrrolidin-1-yl)-6-(trifluoromethyl)pyridine-4-carboxylic acid
• 2138043-00-0
• EN300-1137560

• Inchi： 1S/C11H11F3N2O2/c12-11(13,14)8-5-7(10(17)18)6-9(15-8)16-3-1-2-4-16/h5-6H,1-4H2,(H,17,18)
• InChI Key： HKSDEZQQAFDLRD-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)O)=CC(=N1)N1CCCC1)(F)F

Computed Properties

• Exact Mass: 260.07726208g/mol
• Monoisotopic Mass: 260.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.4Ų

Additional information on 2-(pyrrolidin-1-yl)-6-(trifluoromethyl)pyridine-4-carboxylic acid

Comprehensive Overview of 2-(pyrrolidin-1-yl)-6-(trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 2138043-00-0)

The compound 2-(pyrrolidin-1-yl)-6-(trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 2138043-00-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrrolidine ring and trifluoromethyl group, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the most searched questions in the field of medicinal chemistry is: "What are the key applications of pyridine derivatives in drug development?" This compound addresses this query by serving as a versatile scaffold for designing molecules with improved pharmacokinetic properties. The presence of the carboxylic acid functionality enhances its ability to form salts and co-crystals, which is crucial for optimizing drug solubility—a major challenge in modern formulation science.

In the context of agrochemical innovation, 2-(pyrrolidin-1-yl)-6-(trifluoromethyl)pyridine-4-carboxylic acid has shown promise as a precursor for novel pesticides. The trifluoromethyl moiety is particularly noteworthy, as it often enhances the biological activity and environmental stability of agrochemicals. This aligns with current industry trends toward developing more efficient and sustainable crop protection solutions, a topic frequently discussed in agricultural forums.

From a synthetic chemistry perspective, this compound exemplifies the growing demand for fluorinated building blocks in organic synthesis. Fluorine incorporation has become a hot topic in material science and medicinal chemistry due to its ability to modulate electronic properties and metabolic stability. The compound's CAS No. 2138043-00-0 serves as a unique identifier that helps researchers track its use across multiple patent applications and scientific publications.

The pharmaceutical industry's shift toward targeted therapies has increased interest in heterocyclic compounds like this pyridine derivative. Its molecular architecture allows for diverse modifications, making it adaptable for structure-activity relationship (SAR) studies. This flexibility answers another frequently searched question: "How can heterocyclic compounds be optimized for better drug efficacy?"

Quality control and analytical characterization of 2-(pyrrolidin-1-yl)-6-(trifluoromethyl)pyridine-4-carboxylic acid typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research and development applications, addressing another common concern in chemical procurement: "What analytical methods validate the purity of specialized intermediates?"

As the scientific community continues to explore fluorine chemistry and privileged structures in drug design, compounds like CAS No. 2138043-00-0 will remain at the forefront of innovation. Its balanced lipophilicity and hydrogen bonding capacity make it particularly valuable for crossing biological barriers—a critical factor in CNS drug development and other therapeutic areas requiring precise molecular targeting.